Cas no 1443351-12-9 (3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol)

• Product Name: 3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol
• CAS No: 1443351-12-9
• MF: C₁₁H₁₄FNOS
• MW: 227.298365116119
• MDL: MFCD19443072
• CID: 5170422
• Update Time: 2026-03-04

3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol

• MDL： MFCD19443072
• Inchi： 1S/C11H14FNOS/c12-11-7-10(15)2-1-9(11)8-13-3-5-14-6-4-13/h1-2,7,15H,3-6,8H2
• InChI Key： UVTLBWIUZOGPDH-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN2CCOCC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol

Comprehensive Guide to 3-Fluoro-4-(morpholin-4-ylmethyl)benzenethiol (CAS No. 1443351-12-9): Properties, Applications, and Market Insights

3-Fluoro-4-(morpholin-4-ylmethyl)benzenethiol (CAS No. 1443351-12-9) is a specialized organosulfur compound with a unique molecular structure combining fluorine, morpholine, and thiol functional groups. This compound has garnered significant attention in pharmaceutical research and material science due to its versatile reactivity and potential applications. The presence of both fluorine and morpholine moieties enhances its biological activity, making it a valuable intermediate in drug discovery.

The thiol group (-SH) in 3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol provides excellent nucleophilic properties, enabling its use in cross-coupling reactions and bioconjugation. Researchers frequently explore this compound for developing targeted therapies, particularly in oncology and neurology. Recent studies highlight its role in synthesizing kinase inhibitors and GPCR modulators, addressing high-demand areas like cancer treatment and neurodegenerative diseases.

From a chemical perspective, 1443351-12-9 exhibits moderate solubility in polar organic solvents such as DMSO and methanol, with a molecular weight of 227.29 g/mol. Its stability under inert atmospheres makes it suitable for multi-step synthetic routes. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity assessment, with typical commercial samples achieving >95% purity.

The growing demand for fluorinated bioactive compounds has positioned 3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol as a key building block in medicinal chemistry. Pharmaceutical companies increasingly seek this intermediate for developing next-generation small molecule drugs, especially those targeting protein-protein interactions. Market analysts project a 6.8% CAGR for similar fluorinated intermediates through 2028, driven by advancements in precision medicine and fragment-based drug design.

Environmental and safety considerations for handling 1443351-12-9 follow standard laboratory protocols for thiol-containing compounds. Proper storage under nitrogen atmosphere and use of reducing agents can prevent oxidation. While not classified as hazardous under GHS criteria, appropriate PPE including nitrile gloves and safety goggles is recommended during manipulation.

Innovative applications continue to emerge for this compound, particularly in proteomics research and chemical biology. Its ability to form stable disulfide bonds makes it valuable for studying protein conformations and developing bioconjugation probes. Recent publications demonstrate its utility in creating activity-based protein profiling (ABPP) reagents, a hot topic in drug target identification.

For researchers sourcing 3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol, quality parameters such as NMR purity, residual solvent content, and heavy metal limits should be verified. Leading manufacturers typically provide certificates of analysis and stability data to ensure reproducibility in sensitive applications. Custom synthesis options are available for projects requiring specific isotopic labeling or derivative forms.

The compound's unique structure-activity relationship (SAR) makes it particularly interesting for computational chemistry studies. Molecular docking simulations using 1443351-12-9 as a scaffold have revealed promising interactions with various enzyme active sites, supporting its continued investigation in rational drug design projects. These computational approaches significantly reduce development timelines for new therapeutic candidates.

Emerging trends in green chemistry have prompted evaluation of alternative synthetic routes for 3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol. Recent patent literature describes catalytic methods that improve atom economy and reduce waste generation. Such innovations align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices while maintaining cost-effectiveness.

Analytical method development for 1443351-12-9 remains an active research area, particularly for impurity profiling and degradation studies. Advanced techniques like LC-MS/MS enable sensitive detection of related substances at ppm levels, crucial for meeting stringent regulatory requirements in drug development. Stability-indicating methods are particularly valuable for long-term storage evaluations.

The intellectual property landscape surrounding 3-fluoro-4-(morpholin-4-ylmethyl)benzenethiol derivatives continues to expand, with numerous patents filed for its application in kinase inhibitor formulations. Freedom-to-operate analyses are recommended before commercial development, as several composition-of-matter claims exist for closely related structures in specific therapeutic contexts.

For laboratory-scale applications, 1443351-12-9 is typically supplied in amber glass vials with molecular sieve protection to maintain stability. Bulk quantities may utilize specialized packaging with oxygen scavengers for extended shelf life. Proper inventory management following FIFO (first-in-first-out) principles helps maintain optimal quality for research applications.

Future research directions for this compound likely focus on expanding its utility in click chemistry applications and developing novel prodrug strategies. The combination of fluorine's metabolic stability and the morpholine group's solubility-enhancing properties creates exciting opportunities for improving drug-like characteristics in lead optimization programs.